Cas no 2227881-39-0 ((1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol)
2227881-39-0 structure
Product Name:(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol
CAS No:2227881-39-0
MF:C9H10F3NO2
MW:221.176413059235
CID:6504417
PubChem ID:165798838
Update Time:2024-01-09
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol
- EN300-1951897
- 2227881-39-0
-
- Inchi： 1S/C9H10F3NO2/c1-5-3-6(4-13-8(5)15-2)7(14)9(10,11)12/h3-4,7,14H,1-2H3/t7-/m0/s1
- InChI Key： VPKNJWIXNNHMEL-ZETCQYMHSA-N
- SMILES： FC([C@H](C1C=NC(=C(C)C=1)OC)O)(F)F
Computed Properties
- Exact Mass: 221.06636305g/mol
- Monoisotopic Mass: 221.06636305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 42.4Ų
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1951897-0.05g |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol |
2227881-39-0 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1951897-0.1g |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol |
2227881-39-0 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1951897-0.25g |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol |
2227881-39-0 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1951897-0.5g |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol |
2227881-39-0 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1951897-1.0g |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol |
2227881-39-0 | 1g |
$1701.0 | 2023-05-31 | ||
| Enamine | EN300-1951897-2.5g |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol |
2227881-39-0 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1951897-5.0g |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol |
2227881-39-0 | 5g |
$4930.0 | 2023-05-31 | ||
| Enamine | EN300-1951897-10.0g |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol |
2227881-39-0 | 10g |
$7312.0 | 2023-05-31 | ||
| Enamine | EN300-1951897-1g |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol |
2227881-39-0 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1951897-5g |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol |
2227881-39-0 | 5g |
$3687.0 | 2023-09-17 |
(1S)-2,2,2-trifluoro-1-(6-methoxy-5-methylpyridin-3-yl)ethan-1-ol Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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